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Compound Focus: Decanoyl peroxide

CAS No.: 762-12-9

Cat. No.: S525441

Get Quote

Chemical Hazard and Safety Data

The information below is sourced from the NOAA CAMEO Chemicals database [1].

Property Description

CAS Number 762-12-9 [1]

Chemical
Formula

C₂₀H₃₈O₄ [1]

DOT Hazard
Label

Organic Peroxide [1]

Reactivity Alerts Explosive; Strong Oxidizing Agent [1]

General
Description

White wet solid. Particularly sensitive to temperature rises, contamination, and
friction. Can decompose violently [1].

NFPA 704 Rating Data unavailable [1]
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Hazard
Type

Details

Fire
Hazard

May explode from heat, contamination, or loss of temperature control. May ignite

combustibles (wood, paper, oil, etc.). Containers may explode when heated. Runoff may
create fire or explosion hazard [1].

Health
Hazard

Fire may produce irritating, corrosive, and/or toxic gases. Contact with the substance may
cause severe injury or burns [1].

Reactivity A good oxidizing agent. Can react explosively with strongly reduced materials. Generally,
dilute solutions are safer, but contamination can cause rapid decomposition and

explosion. Danger of explosion when dry. May explode from heat, shock, friction, or
contamination [1].

Experimental Handling & Safety Protocols

Based on the identified hazards, here are the critical safety protocols for handling this substance in a research

setting [1].

Protocol
Category

Details

Core Safety
Principle

Temperature Control: The substance's temperature must be maintained at or below

its specified "Control Temperature" at all times.

Non-Fire
Response

Do not allow the substance to warm up. Use a coolant like dry ice. Eliminate all ignition

sources. Do not touch or walk through spilled material. For small spills, pick up with
inert, damp, non-combustible material using non-sparking tools. For large spills, dike

far ahead of the spill and prevent entry into waterways. Do not clean up except under
the supervision of a specialist.

Firefighting Use water spray or fog; avoid aiming solid streams directly onto the product. Do not
move cargo or vehicle if it has been exposed to heat. Cool containers with flooding

quantities of water until well after the fire is out.
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Protocol
Category

Details

Protective
Clothing

Wear a positive pressure self-contained breathing apparatus (SCBA). Structural

firefighters' protective clothing provides only limited chemical protection.

First Aid
Note

Contaminated clothing may be a fire risk when dry [1].

Hazard and Response Workflow

The diagram below illustrates the primary hazards and the critical first steps in emergency response for a

Didecanoyl Peroxide incident [1].

Didecanoyl Peroxide

Major Hazard:
Violent Decomposition

Fire/Heat

Contamination

Friction/Shock

Immediate Action:
Isolate Area (50m)

Key Measure:
Cool with Water Spray/Fog

Critical Avoidance:
Do Not Use Solid Water StreamPrevents violent reaction

Click to download full resolution via product page

Diagram illustrating the primary reactivity hazards of Didecanoyl Peroxide and the initial emergency

response actions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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